Cas no 71128-82-0 (L-Alanine,3-(phenylseleno)-)

• Product name: L-Alanine,3-(phenylseleno)-
• CAS No: 71128-82-0
• MF: C₉H₁₁NO₂Se
• MW: 244.149141550064
• CID: 548084
• PubChem ID: 9834704

L-Alanine,3-(phenylseleno)- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,3-(phenylseleno)-
• (2R)-2-amino-3-phenylselanylpropanoic acid
• SE-PHENYL-L-SELENOCYSTEINE
• DTXSID40431490
• 71128-82-0
• CHEMBL62587
• AKOS005145550
• CID 9834704
• SCHEMBL1158086
• (2R)-2-amino-3-(phenylselanyl)propanoic acid
• (R)-2-Amino-3-(phenylselanyl)propanoic acid

• MDL： MFCD03791083
• Inchi： InChI=1S/C9H11NO2Se/c10-8(9(11)12)6-13-7-4-2-1-3-5-7/h1-5,8H,6,10H2,(H,11,12)/t8-/m0/s1
• InChI Key： PFLVUZBNZZOUSS-QMMMGPOBSA-N
• SMILES： C1=CC=C(C=C1)[Se]C[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 239.00153
• Monoisotopic Mass: 244.99550g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 63.3Ų
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Melting Point: 176-177 ºC
• Boiling Point: 378.689°C at 760 mmHg
• Flash Point: 182.825°C
• Solubility: Very slightly soluble (0.34 g/l) (25 º C),
• PSA: 63.32

L-Alanine,3-(phenylseleno)- Security Information

• Hazardous Material transportation number：UN 3283 6.1/PG 2
• Hazard Category Code： 23/25-33-50/53
• Safety Instruction： 20/21-28-45-60-61
• Hazardous Material Identification：
• Storage Condition：2-8°C

Additional information on L-Alanine,3-(phenylseleno)-

L-Alanine, 3-(Phenylseleno)-: A Comprehensive Overview

L-Alanine, 3-(Phenylseleno)- (CAS No. 71128-82-0) is a unique organic compound that has garnered significant attention in the fields of medicinal chemistry and biochemistry due to its potential therapeutic applications. This compound is a derivative of the amino acid L-alanine, with a phenylseleno group attached to the third carbon atom. The introduction of the phenylseleno moiety imparts distinctive chemical and biological properties to the molecule, making it a subject of extensive research.

The chemical structure of L-Alanine, 3-(Phenylseleno)- is characterized by its chiral center at the α-carbon, which is essential for its biological activity. The phenylseleno group, known for its redox properties, adds a layer of complexity to the molecule's behavior in biological systems. This compound can be synthesized through various methods, including the reaction of L-alanine with phenylselenol in the presence of a suitable catalyst.

Recent studies have highlighted the potential of L-Alanine, 3-(Phenylseleno)- in various therapeutic areas. One notable application is in the field of cancer research. Selenium-containing compounds have been shown to exhibit anti-cancer properties due to their ability to induce apoptosis and inhibit tumor growth. The phenylseleno group in L-Alanine, 3-(Phenylseleno)- may contribute to these effects by modulating redox balance and affecting cellular signaling pathways.

In addition to its anti-cancer potential, L-Alanine, 3-(Phenylseleno)- has been investigated for its antioxidant properties. Selenium is a well-known antioxidant element that can protect cells from oxidative stress by scavenging free radicals. The presence of the phenylseleno group in this compound enhances its antioxidant capacity, making it a promising candidate for treating oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The pharmacokinetic properties of L-Alanine, 3-(Phenylseleno)- have also been studied to understand its behavior in vivo. Research has shown that this compound exhibits good bioavailability and stability in biological systems. Its amino acid backbone allows it to be readily absorbed and metabolized by the body, while the phenylseleno group provides additional stability and specificity in target tissues.

Clinical trials are currently underway to evaluate the safety and efficacy of L-Alanine, 3-(Phenylseleno)- in various medical conditions. Preliminary results have been promising, with the compound demonstrating low toxicity and favorable therapeutic effects. However, further research is needed to fully understand its mechanisms of action and optimize its use in clinical settings.

The synthesis and purification of L-Alanine, 3-(Phenylseleno)- are critical steps in ensuring its quality and purity for research and therapeutic applications. Various synthetic routes have been developed to produce this compound efficiently and cost-effectively. These methods often involve multistep reactions and careful optimization to achieve high yields and purity levels.

In conclusion, L-Alanine, 3-(Phenylseleno)- (CAS No. 71128-82-0) is a versatile compound with significant potential in medicinal chemistry and biochemistry. Its unique chemical structure and biological properties make it an intriguing subject for ongoing research. As more studies are conducted, it is likely that new applications and therapeutic uses will be discovered, further expanding its relevance in the scientific community.